Cas no 2172480-87-2 (2,2,2-trifluoro-N-5-(4-methoxyphenyl)-2-methylpiperidin-3-ylacetamide)

• Product Name: 2,2,2-trifluoro-N-5-(4-methoxyphenyl)-2-methylpiperidin-3-ylacetamide
• CAS No: 2172480-87-2
• MF: C₁₅H₁₉F₃N₂O₂
• MW: 316.318774461746
• CID: 6283524
• PubChem ID: 165568920
• Update Time: 2025-10-24

2,2,2-trifluoro-N-5-(4-methoxyphenyl)-2-methylpiperidin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-N-5-(4-methoxyphenyl)-2-methylpiperidin-3-ylacetamide
• 2172480-87-2
• 2,2,2-trifluoro-N-[5-(4-methoxyphenyl)-2-methylpiperidin-3-yl]acetamide
• EN300-1616547

• Inchi： 1S/C15H19F3N2O2/c1-9-13(20-14(21)15(16,17)18)7-11(8-19-9)10-3-5-12(22-2)6-4-10/h3-6,9,11,13,19H,7-8H2,1-2H3,(H,20,21)
• InChI Key： IFEZLWHBMBKGKX-UHFFFAOYSA-N
• SMILES： FC(C(NC1C(C)NCC(C2C=CC(=CC=2)OC)C1)=O)(F)F

Computed Properties

• Exact Mass: 316.13986234g/mol
• Monoisotopic Mass: 316.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.4Ų

Additional information on 2,2,2-trifluoro-N-5-(4-methoxyphenyl)-2-methylpiperidin-3-ylacetamide

Research Brief on 2,2,2-trifluoro-N-5-(4-methoxyphenyl)-2-methylpiperidin-3-ylacetamide (CAS: 2172480-87-2)

2,2,2-trifluoro-N-5-(4-methoxyphenyl)-2-methylpiperidin-3-ylacetamide (CAS: 2172480-87-2) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoroacetamide moiety and methoxyphenyl-substituted piperidine ring, has shown promising potential in various pharmacological applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of central nervous system (CNS) disorders and pain management.

The synthesis of 2,2,2-trifluoro-N-5-(4-methoxyphenyl)-2-methylpiperidin-3-ylacetamide involves a multi-step process, starting with the preparation of the key intermediate, 5-(4-methoxyphenyl)-2-methylpiperidin-3-amine. This intermediate is then acylated with trifluoroacetic anhydride to yield the final product. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological studies. The structural features of this molecule, including the electron-withdrawing trifluoroacetamide group and the methoxyphenyl substituent, are believed to contribute to its unique biological activity.

In vitro and in vivo studies have demonstrated that 2,2,2-trifluoro-N-5-(4-methoxyphenyl)-2-methylpiperidin-3-ylacetamide exhibits significant affinity for specific neurotransmitter receptors, particularly those involved in pain modulation and neuroinflammation. Preliminary data suggest that this compound may act as a modulator of the sigma-1 receptor (σ1R), a protein implicated in various neurological and psychiatric conditions. The σ1R modulation by this compound has shown potential in reducing neuropathic pain and inflammation in animal models, with minimal adverse effects compared to existing therapeutics.

Further research has explored the pharmacokinetic properties of 2,2,2-trifluoro-N-5-(4-methoxyphenyl)-2-methylpiperidin-3-ylacetamide. Studies indicate that the compound has favorable absorption and distribution profiles, with good blood-brain barrier penetration, which is critical for its CNS-targeted applications. Metabolism studies have identified the primary metabolic pathways, with the methoxyphenyl group undergoing demethylation and subsequent glucuronidation. These findings are essential for understanding the compound's bioavailability and potential drug-drug interactions.

Recent clinical and preclinical investigations have highlighted the therapeutic potential of 2,2,2-trifluoro-N-5-(4-methoxyphenyl)-2-methylpiperidin-3-ylacetamide in treating chronic pain conditions, such as neuropathic pain and fibromyalgia. Its mechanism of action, distinct from traditional opioids and NSAIDs, offers a promising alternative with a lower risk of addiction and gastrointestinal side effects. Additionally, its anti-inflammatory properties are being explored for applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, where neuroinflammation plays a critical role.

In conclusion, 2,2,2-trifluoro-N-5-(4-methoxyphenyl)-2-methylpiperidin-3-ylacetamide (CAS: 2172480-87-2) represents a promising candidate for further development in the treatment of CNS disorders and chronic pain. Its unique pharmacological profile, combined with favorable pharmacokinetic properties, positions it as a potential lead compound for future drug development. Ongoing research aims to optimize its efficacy and safety, paving the way for potential clinical trials in the near future.